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Compound of Interest

Compound Name: AR-M 1000390

Cat. No.: B1243119 Get Quote

AR-M 1000390 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of AR-M 1000390.

Below you will find troubleshooting guides, frequently asked questions, and detailed

experimental protocols to ensure the successful use of this compound in your research.

Solubility Data
The solubility of AR-M 1000390 hydrochloride can vary based on the solvent and experimental

conditions. The following table summarizes the available quantitative data for easy reference.
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO ≥ 150 mg/mL[1][2] 389.67 mM[1][2]

It is recommended to

use newly opened

DMSO as it is

hygroscopic, which

can affect solubility.[1]

[3]

Water 50 mg/mL[1] 129.89 mM[1]

Ultrasonic treatment is

needed to achieve this

concentration.[1]

Water 38.49 mg/mL[3] 99.99 mM[3]
Sonication is

recommended.[3]

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
This section addresses common issues and questions that may arise during the handling and

use of AR-M 1000390.

Q1: My AR-M 1000390 is not dissolving properly in DMSO. What should I do?

A1: Ensure you are using fresh, anhydrous DMSO, as it is hygroscopic and absorbed moisture

can reduce the compound's solubility.[1][3] For stubborn dissolution, you can warm the solution

to 37°C and use an ultrasonic bath to aid in dissolving the compound.[2]

Q2: I observed precipitation when diluting my DMSO stock solution with an aqueous buffer.

How can I prevent this?

A2: This is a common issue when diluting a highly concentrated DMSO stock into an aqueous

medium. To mitigate this, consider the following:

Lower the stock concentration: Preparing a less concentrated DMSO stock may help.
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Use a co-solvent: For in vivo preparations, a common method involves using a co-solvent

system. For example, you can mix your DMSO stock with PEG300 and Tween 80 before

adding the final aqueous solution (e.g., saline or PBS).[3]

Stepwise dilution: Instead of a single large dilution, try adding the aqueous buffer to the

DMSO stock in smaller, sequential steps while vortexing.

Q3: What is the best way to store AR-M 1000390 solutions?

A3: Stock solutions of AR-M 1000390 in DMSO should be stored at -20°C for short-term

storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[1] It is advisable to

aliquot the stock solution to avoid repeated freeze-thaw cycles.[3]

Q4: Can I prepare a stock solution of AR-M 1000390 directly in water?

A4: Yes, AR-M 1000390 hydrochloride is soluble in water. However, achieving higher

concentrations may require sonication.[1][3] For concentrations up to 50 mg/mL, the use of an

ultrasonic bath is recommended.[1]

Q5: How should I handle the solid form of AR-M 1000390?

A5: The solid compound is typically a white to off-white powder.[1] It should be stored at 4°C

under sealed conditions, away from moisture.[1] When preparing to use the compound, allow

the vial to reach room temperature for at least an hour before opening to prevent condensation.

[2]

Experimental Protocols
Below are detailed methodologies for preparing solutions of AR-M 1000390 for in vitro and in

vivo experiments.

Protocol 1: Preparation of a 10 mM DMSO Stock
Solution

Weigh the Compound: Accurately weigh the required amount of AR-M 1000390
hydrochloride (Molecular Weight: 384.94 g/mol ). For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 3.85 mg.
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Add Solvent: Add the appropriate volume of fresh, anhydrous DMSO to the solid compound.

For the example above, add 1 mL of DMSO.

Dissolve: Vortex the solution thoroughly. If necessary, briefly sonicate the vial in an ultrasonic

water bath to ensure complete dissolution.

Store: Store the stock solution in aliquots at -20°C or -80°C.

Protocol 2: Preparation of an In Vivo Formulation
This protocol is adapted from a general method for preparing formulations for animal studies.[3]

Prepare Stock: Start with a concentrated stock solution of AR-M 1000390 in DMSO (e.g., 40

mg/mL).

Add Co-solvents: In a sterile tube, take a specific volume of the DMSO stock solution. For

example, start with 50 µL of the 40 mg/mL DMSO stock.

First Co-solvent: Add 300 µL of PEG300 to the DMSO stock. Mix well until the solution is

clear.

Second Co-solvent: Add 50 µL of Tween 80 to the mixture. Mix thoroughly until the solution is

clear.

Aqueous Phase: Add 600 µL of sterile saline, PBS, or ddH₂O to the mixture. Mix gently but

thoroughly to obtain the final formulation. The final concentration in this example would be 2

mg/mL.
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Caption: Simplified signaling pathway of AR-M 1000390 as a δ-opioid receptor agonist.
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Experimental Workflow
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Caption: General workflow for preparing AR-M 1000390 for experimental use.
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Caption: Decision-making process for troubleshooting AR-M 1000390 solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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